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Abstract

L-Cysteine ethyl ester hydrochloride (CEE HCI) is a derivative of the amino acid L-cysteine,
utilized in a variety of scientific and industrial applications, including pharmaceutical
development, antioxidant formulations, and as a precursor in peptide synthesis.[1][2] Its
efficacy and reliability in these roles are intrinsically linked to its physicochemical properties,
particularly its solubility and stability. This technical guide provides a comprehensive overview
of the known solubility and stability characteristics of L-Cysteine ethyl ester HCI, offering a
critical resource for its effective handling, formulation, and application. The guide summarizes
available quantitative and qualitative data, outlines experimental protocols for its analysis, and
presents visual representations of its chemical behavior and recommended analytical
workflows.

Physicochemical Properties

L-Cysteine ethyl ester hydrochloride is a white to off-white crystalline powder.[3] It is the
hydrochloride salt of the ethyl ester of L-cysteine, a modification that enhances its solubility and
stability for various applications.[4]

Table 1: General Physicochemical Properties of L-Cysteine Ethyl Ester HCI
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Property Value References
CAS Number 868-59-7 [5]
Molecular Formula CsH12CINO2S [6]
Molecular Weight 185.67 g/mol [5][6]
White to off-white crystalline
Appearance [3]
powder
Melting Point 123-125 °C [7]
2°C - 8°C, sealed container,
Storage [5]

away from moisture

Solubility Profile

The solubility of L-Cysteine ethyl ester HCI is a critical parameter for its use in aqueous and

organic media. While it is generally considered soluble in water, its solubility in other solvents

varies.

Table 2: Solubility of L-Cysteine Ethyl Ester HCI in Various Solvents
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Solvent Solubility Concentration  Method References
Soluble,
) Data not o
Water particularly at N Qualitative [31[8]
specified
neutral pH
~10 mg/mL (for o
i Qualitative/Analo
Ethanol Poorly soluble L-cysteine HCI [819]
g Data
MH)
100 mg/mL o
DMSO Soluble Quantitative [6]
(538.59 mM)
Data not o
Chloroform Soluble - Qualitative [1]
specified
] Data not o
Dichloromethane  Soluble N Qualitative [1]
specified
Data not o
Ethyl Acetate Soluble N Qualitative [1]
specified
Data not o
Acetone Soluble N Qualitative [1]
specified

Note: The solubility value in ethanol is for the related compound L-cysteine HCI monohydrate

and should be considered as an approximation.

Experimental Protocol for Solubility Determination

(Shake-Flask Method)

The widely accepted shake-flask method is recommended for determining the equilibrium

solubility of L-Cysteine ethyl ester HCI.[7]

e Preparation of Saturated Solution: Add an excess amount of L-Cysteine ethyl ester HCI to

a known volume of the desired solvent (e.g., water, ethanol) in a sealed, temperature-

controlled container.
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o Equilibration: Agitate the container at a constant temperature for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached. The presence of undissolved solid material
should be visible.

o Phase Separation: Separate the saturated solution from the undissolved solid. This can be
achieved by centrifugation followed by careful collection of the supernatant, or by filtration
through a suitable membrane filter that does not adsorb the compound.

e Quantification: Analyze the concentration of L-Cysteine ethyl ester HCI in the clear,
saturated solution using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

» Replicate Analysis: The experiment should be performed in triplicate to ensure the reliability
of the results.

Stability Profile

L-Cysteine ethyl ester HCI is susceptible to degradation under certain conditions, primarily
due to hydrolysis and oxidation. It is known to be hygroscopic and heat-sensitive.[5]

Hydrolytic Stability

The ester linkage in L-Cysteine ethyl ester HCI is prone to hydrolysis, a reaction that is
catalyzed by both acid and base.[8] This degradation pathway results in the formation of L-
cysteine and ethanol. The rate of hydrolysis is expected to be pH-dependent. A study on the
self-degradation of L-Cysteine ethyl ester HCI in a phosphate-buffered saline (PBS) solution
at pH 7.4 demonstrated its instability under these conditions.[10]
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Hydrolysis of L-Cysteine Ethyl Ester HCI.

Thermal Stability

L-Cysteine ethyl ester HCI is sensitive to heat. Thermal degradation can lead to the formation
of various hazardous decomposition products, including carbon oxides, nitrogen oxides (NOx),
sulfur oxides, and hydrogen chloride.[5]

Storage Recommendations

To minimize degradation, L-Cysteine ethyl ester HCI should be stored in a well-closed
container at refrigerated temperatures (2°C - 8°C), protected from moisture and under an inert
atmosphere.[5] For solutions, storage at -80°C is recommended for up to 6 months, while at
-20°C, the stability is maintained for up to 1 month.[6]

Experimental Protocol for Stability Indicating Study
(Forced Degradation)

A forced degradation study is essential to understand the intrinsic stability of L-Cysteine ethyl
ester HCI and to develop a stability-indicating analytical method. The following protocol is
based on the International Council for Harmonisation (ICH) guidelines.[8][11]
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o Preparation of Stock Solution: Prepare a stock solution of L-Cysteine ethyl ester HCI of a
known concentration (e.g., 1 mg/mL) in a suitable solvent.

o Stress Conditions: Subject aliquots of the stock solution to the following stress conditions:

o

Acid Hydrolysis: 0.1 M HCI at 60°C for a specified period (e.g., 2, 4, 8, 24 hours).

o Base Hydrolysis: 0.1 M NaOH at room temperature for a specified period (e.g., 30
minutes, 1, 2, 4 hours). Neutralize the solution before analysis.

o Oxidative Degradation: 3% H202 at room temperature for a specified period (e.g., 2, 4, 8,
24 hours).

o Thermal Degradation: Expose the solid compound and a solution to dry heat at a specified
temperature (e.g., 80°C) for a defined duration.

o Photostability: Expose the solid compound and a solution to light providing an overall
illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy
of not less than 200 watt hours/square meter.

e Sample Analysis: At each time point, withdraw a sample, and if necessary, neutralize it.
Analyze the sample using a suitable stability-indicating HPLC method. The method should
be capable of separating the intact drug from its degradation products.

» Data Evaluation: Quantify the amount of remaining L-Cysteine ethyl ester HCI and the
formation of degradation products. The mass balance should be assessed to ensure that all
degradation products are accounted for.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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